1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane

• CAS No.: 81137-57-7
• Molecular Formula: C10H21NO4Si
• Molecular Weight: 247.36 g/mol
• IUPAC Name: 1-(3-methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• InChI: InChI=1S/C10H21NO4Si/c1-12-6-2-10-16-13-7-3-11(4-8-14-16)5-9-15-16/h2-10H2,1H3
• InChI Key: BNQUMWHKSQCLCN-UHFFFAOYSA-N
• Canonical SMILES: COCCC[Si]12OCCN(CCO1)CCO2

Description

1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[333]undecane is a unique compound belonging to the class of bicyclic compounds It features a silicon atom integrated into its bicyclic structure, which is further functionalized with a methoxypropyl group

Preparation Methods

The synthesis of 1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane typically involves multiple steps. One common method starts with the reaction of a suitable precursor containing the bicyclic core with 3-methoxypropyl chloride under specific conditions to introduce the methoxypropyl group. The reaction conditions often require the presence of a base to facilitate the substitution reaction . Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The methoxypropyl group can be substituted with other functional groups using appropriate reagents and conditions.

Scientific Research Applications

1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane involves its interaction with molecular targets through its functional groups. The methoxypropyl group can participate in hydrogen bonding and other interactions, while the silicon atom can engage in unique bonding interactions due to its position in the periodic table . These interactions can influence the compound’s reactivity and its effects on biological systems.

Comparison with Similar Compounds

Similar compounds to 1-(3-Methoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane include:

1-Chloromethyl-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane: Differing by the presence of a chloromethyl group instead of a methoxypropyl group.

2,8,9-Triisopropyl-2,5,8,9-tetraaza-1-phosphabicyclo[3.3.3]undecane: Featuring a phosphorous atom instead of silicon and different substituents.

These comparisons highlight the unique properties of this compound, particularly its silicon-based bicyclic structure and methoxypropyl functionalization.